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Compound of Interest

Compound Name: BRD 4354 ditrifluoroacetate

Cat. No.: B10815345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD4354 ditrifluoroacetate is a potent and selective inhibitor of Class IIa histone deacetylases

(HDACs), specifically targeting HDAC5 and HDAC9 with IC50 values of 0.85 μM and 1.88 μM,

respectively[1][2][3][4][5]. Its selectivity makes it a valuable tool for investigating the biological

roles of these specific HDACs in cellular processes, including transcriptional regulation and

chromatin remodeling. Proper preparation and storage of a stable stock solution are critical for

ensuring experimental reproducibility and the integrity of the compound. These application

notes provide detailed protocols for preparing and storing BRD4354 ditrifluoroacetate for both

in vitro and in vivo research applications.

Physicochemical and Solubility Data
Accurate preparation of stock solutions begins with understanding the compound's

fundamental properties. All quantitative data is summarized for easy reference.
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Property Value Citations

Molecular Formula C25H25ClF6N4O5 [1][6]

Molecular Weight 610.93 g/mol [1][6]

Appearance Light yellow to yellow solid [1]

Purity ≥98% (HPLC) [3]

Primary Target(s)
HDAC5 (IC50: 0.85 μM),

HDAC9 (IC50: 1.88 μM)
[1][2][3][7]

Solubility in DMSO 125 mg/mL (204.61 mM) [1]

Mechanism of Action: HDAC Inhibition
BRD4354 functions by inhibiting the enzymatic activity of HDAC5 and HDAC9.[8] These

enzymes catalyze the removal of acetyl groups from lysine residues on histones, leading to a

more condensed chromatin structure and transcriptional repression.[9][10] By blocking

HDAC5/9, BRD4354 helps maintain an "open" chromatin state, thereby modulating the

expression of specific genes.
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Inhibition of HDAC5/9 by BRD4354 maintains histone acetylation.

Experimental Protocols
Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a stable stock solution of

BRD4354 ditrifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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